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Compound of Interest

Compound Name: 3-Aminoquinolin-5-OL

Cat. No.: B1498440 Get Quote

3-Aminoquinolin-5-OL is a heterocyclic aromatic compound featuring a quinoline nucleus

substituted with an amino group at the 3-position and a hydroxyl group at the 5-position. The

quinoline ring system itself is a privileged structure found in numerous natural products and

synthetic compounds with a wide array of pharmacological activities, including antimalarial,

anticancer, and antimicrobial effects. The addition of the amino and hydroxyl groups is

predicted to bestow unique physicochemical properties, enhancing its potential for specific

biological interactions.

The 3-amino group can act as a key pharmacophore, participating in hydrogen bonding and

serving as an attachment point for further chemical modifications. The 5-hydroxyl group, on the

other hand, is known to be involved in metal ion chelation and can contribute to antioxidant

properties, both of which are crucial in various pathological conditions. This guide will

extrapolate from the rich chemistry of related quinoline derivatives to build a strong case for the

investigation of 3-Aminoquinolin-5-OL in several key research areas.

Table 1: Physicochemical Properties of 3-Aminoquinolin-5-OL
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Property Value Source

CAS Number 1261625-77-7 MySkinRecipes[1]

Molecular Formula C₉H₈N₂O MySkinRecipes[1]

Molecular Weight 160.17 g/mol MySkinRecipes[1]

Predicted Bioactivity

Anticancer, Neuroprotective,

Antimicrobial, Fluorescent

Probe

Inferred from related

compounds

Proposed Synthesis of 3-Aminoquinolin-5-OL
While a specific, documented synthesis for 3-Aminoquinolin-5-OL is not readily available in

public literature, a plausible synthetic route can be proposed based on established quinoline

synthesis methodologies, such as the Friedländer annulation, followed by functional group

interconversion. A potential pathway could involve the condensation of a suitably substituted o-

aminobenzaldehyde or ketone with a compound containing a reactive α-methylene group,

followed by modifications to introduce the amino and hydroxyl functionalities.

A likely route would involve the reduction of a nitro group to form the 3-amino substituent and

the demethylation of a methoxy group to yield the 5-hydroxyl group.
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Starting Materials

Intermediate Synthesis

Final Product Synthesis

2-Amino-5-methoxybenzaldehyde

Friedländer Annulation
(Base catalyst, e.g., NaOH)

Acetonitrile

5-Methoxy-3-nitroquinoline

Nitro Group Reduction
(e.g., SnCl2/HCl or H2/Pd-C)

3-Amino-5-methoxyquinoline

Demethylation
(e.g., BBr3 or HBr)

3-Aminoquinolin-5-OL
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Receptor Tyrosine Kinase
(e.g., EGFR, VEGFR)

PI3K/Akt/mTOR Pathway

Activates

RAS/RAF/MEK/ERK Pathway

Activates

3-Aminoquinolin-5-OL

Inhibits ATP Binding

ATP

Binds

Cell Proliferation
& SurvivalInhibition of Apoptosis

Oxidative Stress
(ROS, RNS)

Neuronal Damage
& Apoptosis

Neuroinflammation
(Pro-inflammatory Cytokines)

Metal Dyshomeostasis
(Excess Cu2+, Zn2+)

3-Aminoquinolin-5-OL

Enhanced Antioxidant Defense Reduced Inflammation Metal Ion Chelation
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Fluorescence 'OFF' State

Fluorescence 'ON' State

3-Aminoquinolin-5-OL
(Free Ligand)

Low/No Fluorescence
(Quenched)

Intramolecular motion
quenches fluorescence

[3-Aminoquinolin-5-OL]-Metal Complex

Binds

Enhanced Fluorescence

Chelation restricts motion,
enhances fluorescence (CHEF)

Metal Ion (e.g., Zn2+, Cu2+)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and biological activity of 5-amino- and 5-hydroxyquinolones, and the
overwhelming influence of the remote N1-substituent in determining the structure-activity
relationship - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction to 3-Aminoquinolin-5-OL: A Molecule of
Latent Potential]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1498440#potential-research-applications-of-3-
aminoquinolin-5-ol]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1498440?utm_src=pdf-body-img
https://www.benchchem.com/product/b1498440?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/1848296/
https://pubmed.ncbi.nlm.nih.gov/1848296/
https://pubmed.ncbi.nlm.nih.gov/1848296/
https://www.benchchem.com/product/b1498440#potential-research-applications-of-3-aminoquinolin-5-ol
https://www.benchchem.com/product/b1498440#potential-research-applications-of-3-aminoquinolin-5-ol
https://www.benchchem.com/product/b1498440#potential-research-applications-of-3-aminoquinolin-5-ol
https://www.benchchem.com/product/b1498440#potential-research-applications-of-3-aminoquinolin-5-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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